Cas no 2580231-98-5 (Tert-butyl 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylate)

• Product Name: Tert-butyl 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylate
• CAS No: 2580231-98-5
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5661119
• PubChem ID: 165894674
• Update Time: 2025-06-29

Tert-butyl 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27733011
• 2580231-98-5
• tert-butyl 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylate
• Tert-butyl 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylate

• Inchi： 1S/C11H19NO2/c1-10(2,3)14-9(13)11(4)7-5-6-8-12-11/h5,7,12H,6,8H2,1-4H3
• InChI Key： VGZRVOPGVRKCHH-UHFFFAOYSA-N
• SMILES： O(C(C1(C)C=CCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylate

Introduction to Tert-butyl 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylate (CAS No. 2580231-98-5)

Tert-butyl 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2580231-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydropyridine class, a structural motif widely recognized for its pharmacological relevance. The presence of a tert-butyl group and a methyl-substituted tetrahydropyridine core imparts unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The tert-butyl 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylate structure is characterized by its stability and versatility in chemical transformations. The tert-butyl ester functionality enhances the compound's solubility in organic solvents while providing a reactive site for further derivatization. This feature is particularly advantageous in drug discovery pipelines, where rapid and efficient functionalization is often required. The tetrahydropyridine scaffold itself is known for its role in modulating neurological and cardiovascular pathways, making this compound a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel tetrahydropyridine derivatives with enhanced pharmacological profiles. The methyl-substituted tetrahydropyridine core in Tert-butyl 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylate has been explored as a key pharmacophore in several drug candidates. Studies have demonstrated its potential in inhibiting specific enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, derivatives of this class have shown promise in preclinical models as modulators of the NMDA receptor, which is implicated in conditions such as Alzheimer's disease and stroke.

The tert-butyl group attached to the carboxylate moiety not only contributes to the compound's overall stability but also influences its binding affinity to biological targets. This substitution pattern is often employed to improve metabolic stability and reduce unwanted side reactions. In the context of medicinal chemistry, such modifications are critical for optimizing lead compounds into viable drugs. The carboxylate ester linkage provides an additional handle for further chemical manipulation, allowing researchers to explore various derivatives with tailored properties.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like Tert-butyl 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylate for their biological activity. Molecular docking studies have identified potential binding interactions between this compound and target proteins relevant to metabolic disorders. These virtual screening approaches have accelerated the discovery process by predicting favorable binding modes and affinities without the need for extensive experimental trials. Such methodologies are increasingly integrated into drug development workflows to identify promising candidates more rapidly.

The synthesis of Tert-butyl 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the tetrahydropyridine ring through cyclization reactions followed by esterification with tert-butanol under acidic conditions. This synthetic route underscores the compound's accessibility and scalability for industrial applications. Researchers have also explored alternative synthetic pathways to improve yield and reduce byproduct formation, aligning with green chemistry principles.

In conclusion,Tert-butyl 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylate (CAS No. 2580231-98-5) represents a compelling example of how structural modifications can enhance pharmacological properties. Its unique combination of a tert-butyl group, a methyl-substituted tetrahydropyridine core, and an ester functionality makes it a versatile intermediate in drug discovery. As research continues to uncover new therapeutic applications for tetrahydropyridine derivatives,Tert-butyl 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylate is poised to play a significant role in developing next-generation pharmaceuticals.